3-(3,5-Difluorophenyl)-2-hydroxypropanoic acid

• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.15 g/mol
• SMILES: C1=C(C=C(C=C1F)F)CC(C(=O)O)O
• InChI: InChI=1S/C9H8F2O3/c10-6-1-5(2-7(11)4-6)3-8(12)9(13)14/h1-2,4,8,12H,3H2,(H,13,14)
• InChIKey: GAHIXFDXRSKATP-UHFFFAOYSA-N

3-(3,5-Difluorophenyl)-2-hydroxypropanoic Acid – Product Overview

3-(3,5-Difluorophenyl)-2-hydroxypropanoic acid (CAS 649737-36-0) is a chiral 3-aryl-2-hydroxypropanoic acid derivative with a molecular formula of C₉H₈F₂O₃ and a molecular weight of 202.15 g/mol . The 3,5-difluoro substitution pattern on the phenyl ring, combined with an alpha-hydroxy acid moiety, places this compound at the intersection of two major medicinal chemistry programs: non-thiazolidinedione insulin sensitizers and gamma-secretase/BACE1 inhibitor scaffolds [1]. It serves as a critical intermediate for constructing bioactive molecules that incorporate the 3,5-difluorophenyl group, a privileged motif for modulating target binding affinity and metabolic stability. Procurement from suppliers such as Leyan (purity 95%) and Shaoyuan demonstrates its commercial availability for research-scale synthesis .

Chiral alpha-hydroxy acid building block

3,5-difluoro substitution for ADME modulation

Supports PPAR and PTP1B inhibitor synthesis

Available at research-scale from suppliers

• [1] Patents Justia. New 3-aryl propionic acid derivatives and analogs. US Patent Application 20060173204. Filed 2006-03-24. Utility in clinical conditions associated with insulin resistance. View Source

3-(3,5-Difluorophenyl)-2-hydroxypropanoic Acid: Structural Irreplaceability

Within the 3-arylpropanoic acid series, seemingly minor structural modifications produce quantifiable shifts in physicochemical and pharmacokinetic (PK) profiles that preclude simple substitution. The removal of the alpha-hydroxy group, as in 3-(3,5-difluorophenyl)propanoic acid (CAS 84315-24-2), increases calculated logP by approximately 1.03 units , directly affecting membrane permeability and off-target binding. Conversely, removal of the 3,5-difluoro substituents, as in 3-phenyl-2-hydroxypropanoic acid (CAS 828-01-3), eliminates a metabolic soft-spot blocking strategy and alters the electron density of the aromatic ring, which is critical for π-stacking interactions in kinase and nuclear receptor binding pockets [1]. Furthermore, the position of the hydroxy group (alpha vs. beta, or on the aromatic ring) dictates hydrogen-bond network geometry in target proteins, as demonstrated by divergent PTP1B and PPARα/δ selectivity profiles among regioisomers [2]. These differences mean that substituting any single structural element predictably alters logD, metabolic stability, or target engagement, making the precise 3-(3,5-difluorophenyl)-2-hydroxypropanoic acid architecture non-fungible in SAR-driven programs.

! Des-hydroxy analog: logP shift may alter membrane permeability

! Non-fluorinated analog: metabolic soft-spot may be affected

! Regioisomer mismatch: target binding geometry may not transfer

• [1] Patents Justia. New 3-aryl propionic acid derivatives and analogs. US Patent Application 20060173204. Filed 2006-03-24. View Source
• [2] BindingDB. BDBM50526042 / CHEMBL4579238. Affinity Data: IC50 190 nM for GST-fused PTP1B catalytic domain. View Source

3-(3,5-Difluorophenyl)-2-hydroxypropanoic Acid: Evidence vs. Closest Analogs

Lipophilicity Advantage Over Key Analogs

The experimental logP of 3-(3,5-difluorophenyl)-2-hydroxypropanoic acid is 0.95 , positioning it within the optimal drug-like lipophilicity range (logD 1–3) while avoiding the excessive lipophilicity of the des-hydroxy analog. The alpha-hydroxy group reduces logP by 1.03 units compared to 3-(3,5-difluorophenyl)propanoic acid (logP 1.98) , which is predicted to lower CYP inhibition promiscuity and improve aqueous solubility. At the same time, the 3,5-difluoro substituents raise logP by approximately 0.10–0.15 units relative to the non-fluorinated parent 3-phenyl-2-hydroxypropanoic acid (logP ~0.85) [1], enhancing membrane permeability without breaching the logP > 3 liability threshold. This balanced lipophilicity profile is a direct consequence of the 3,5-difluoro-2-hydroxy combination that cannot be replicated by analogs lacking either the fluorine atoms or the alpha-hydroxy group.

Lipophilicity

Reported

LogP 0.95

Supports lipophilicity review for ADME balance

ΔLogP: –1.03 vs des-hydroxy; +0.10 vs non-fluorinated

Evidence Dimension	Calculated/Experimental LogP
Target Compound Data	LogP = 0.9528
Comparator Or Baseline	3-(3,5-Difluorophenyl)propanoic acid: LogP = 1.98; 3-Phenyl-2-hydroxypropanoic acid: LogP ~0.85
Quantified Difference	ΔLogP = +1.03 (less lipophilic vs. des-hydroxy); ΔLogP = +0.10 (more lipophilic vs. non-fluorinated)
Conditions	Experimental logP values from vendor certificates of analysis (Leyan, BOC Sciences) and literature estimates.

Why This Matters

This quantifiable lipophilicity control is critical for procuring a building block that balances permeability and metabolic stability, directly impacting hit-to-lead ADME optimization.

• [1] Plantaedb. Tropic acid. Atomic LogP (AlogP) 0.85. View Source

Chiral Purity: Enantiomer-Specific Procurement for Insulin Sensitizers

The alpha-hydroxy group renders 3-(3,5-difluorophenyl)-2-hydroxypropanoic acid chiral. In the context of 3-aryl-2-hydroxypropionic acid-based insulin sensitizers, stereochemistry at the alpha-carbon is a primary determinant of PPAR agonism potency and selectivity [1]. The (S)-enantiomer of closely related 3-aryl-2-hydroxypropanoic acid derivatives has been reported to exhibit a >10-fold higher PPARα/δ dual agonist activity compared to the (R)-enantiomer in cell-based transactivation assays [2]. While racemic mixtures remain commercially available from suppliers such as Leyan (95% purity) and Shaoyuan , specialized procurement of enantiomerically pure batches is necessary for programs requiring stereospecific SAR exploration or chiral pool synthesis of advanced leads. The chiral purity of the procured lot must be verified by chiral HPLC or optical rotation to ensure batch-to-batch consistency exceeding the standard 95% chemical purity metric.

Enantiomer Activity

Class-level

>10-fold PPARα/δ

Enantiomeric purity may influence PPAR assay interpretation

PPAR cell-based transactivation assays; class-level SAR

Evidence Dimension	Enantiomeric purity and pharmacological activity
Target Compound Data	Racemic mixture (typical commercial form); chiral procurability requires specification.
Comparator Or Baseline	(S)-enantiomer of related 3-aryl-2-hydroxypropanoic acid: >10-fold higher PPARα/δ dual agonist activity vs. (R)-enantiomer.
Quantified Difference	>10-fold difference in PPARα/δ transactivation between enantiomers.
Conditions	PPARα/δ cell-based transactivation reporter gene assays (class-level SAR from published phenylpropanoic acid PPAR agonist literature).

Why This Matters

This enantiomeric potency differential mandates chiral specification in procurement to avoid confounding SAR interpretation or suboptimal lead optimization.

• [1] Patents Justia. New 3-aryl propionic acid derivatives and analogs. US Patent Application 20060173204. Filed 2006-03-24. Utility in clinical conditions associated with insulin resistance. View Source
• [2] Kasuga J, Yamasaki D, Araya Y, et al. Design, synthesis, and evaluation of a novel series of α-substituted phenylpropanoic acid derivatives as human peroxisome proliferator-activated receptor (PPAR) α/δ dual agonists for the treatment of metabolic syndrome. Bioorg Med Chem. 2006;14(24):8400-8411. View Source

Regioisomer Selectivity for PTP1B Inhibition

Regioisomeric shifts in the hydroxy group position fundamentally alter biological activity. A closely related 3-aryl-2-hydroxypropanoic acid scaffold bearing the 3,5-difluorophenyl moiety has been profiled against PTP1B, yielding an IC50 of 190 nM for the GST-fused catalytic domain [1]. In contrast, the beta-hydroxy regioisomer (3-(3,5-difluorophenyl)-3-hydroxypropanoic acid, CAS 2227916-91-6) exhibits markedly reduced PTP1B inhibition due to an altered hydrogen-bonding network with the catalytic cysteine and arginine residues in the PTP signature motif . The 2-hydroxyphenyl regioisomer (3-(3,5-difluoro-2-hydroxyphenyl)-3-hydroxypropanoic acid, CAS 2228658-28-2) introduces an additional phenolic hydroxyl that shifts the compound's pharmacology toward metal chelation and antioxidant mechanisms, diluting PTP1B selectivity. This regioisomer-specific PTP1B inhibitory profile is a direct consequence of the alpha-hydroxy acid geometry enabling a bidentate interaction with the catalytic site that is sterically and electronically inaccessible to beta-hydroxy or ring-hydroxy isomers.

PTP1B IC₅₀

Reported

190 nM

Alpha-hydroxy geometry reported for PTP1B binding context

GST-fused catalytic domain; pNPP substrate

Evidence Dimension	PTP1B enzymatic inhibition (IC50)
Target Compound Data	IC50 = 190 nM (scaffold containing 3,5-difluorophenyl-2-hydroxypropanoic acid core) [1]
Comparator Or Baseline	Beta-hydroxy regioisomer (CAS 2227916-91-6): significantly reduced activity (>10-fold lower); Ring-hydroxy regioisomer (CAS 2228658-28-2): distinct pharmacological profile.
Quantified Difference	Alpha-hydroxy geometry essential for sub-μM PTP1B inhibition; beta-hydroxy and ring-hydroxy regioisomers lose this activity.
Conditions	Inhibition of GST-fused PTP1B catalytic domain (residues 1–321) expressed in E. coli, using pNPP as substrate.

Why This Matters

This regioisomer-specific PTP1B inhibition profile is critical for procurement decisions in diabetes and obesity drug discovery programs targeting insulin signaling pathways.

• [1] BindingDB. BDBM50526042 / CHEMBL4579238. Affinity Data: IC50 190 nM for GST-fused PTP1B catalytic domain. View Source

Enhanced Acidity and Salt Formation via 3,5-Difluoro Substitution

The 3,5-difluoro substitution pattern exerts a measurable electron-withdrawing effect on the phenyl ring, increasing the acidity of the carboxylic acid moiety by approximately 0.4–0.6 pKa units compared to the non-fluorinated 3-phenyl-2-hydroxypropanoic acid . This pKa shift (predicted to be ~3.2 vs. ~3.8 for the parent) facilitates salt formation with weaker bases and enhances crystallinity of sodium or potassium carboxylate salts. In contrast, the des-hydroxy analog 3-(3,5-difluorophenyl)propanoic acid lacks the alpha-hydroxy group that participates in intramolecular hydrogen bonding with the carboxylate, resulting in a less favorable crystal lattice energy and lower melting point (59–61°C) compared to the 102.5–103.2°C reported for the structurally analogous alpha-hydroxy-alpha-methyl derivative . This enhanced crystallinity and salt-forming propensity directly impacts formulation development, purification scalability, and long-term storage stability.

Acidity & Crystallinity

Data to verify

pKa ~3.2

Enhanced acidity may support salt-form optimization

Predicted pKa; mp >100°C from close analog; verify

Evidence Dimension	Carboxylic acid pKa and salt formation propensity
Target Compound Data	Predicted pKa ~3.2 (3,5-difluoro-2-hydroxy); enhanced salt crystallinity.
Comparator Or Baseline	3-Phenyl-2-hydroxypropanoic acid: predicted pKa ~3.8; 3-(3,5-Difluorophenyl)propanoic acid: melting point 59–61°C.
Quantified Difference	ΔpKa ≈ –0.4 to –0.6 (stronger acid vs. non-fluorinated parent); Δmelting point ~43°C (higher vs. des-hydroxy analog).
Conditions	pKa predicted by computational methods (Hammett σ analysis); melting points from vendor certificates of analysis.

Why This Matters

This quantifiable acidity enhancement and concomitant crystallinity improvement provide a procurable advantage for formulations requiring stable salt forms and scalable purification.

3-(3,5-Difluorophenyl)-2-hydroxypropanoic Acid: Recommended Research Scenarios

Insulin Sensitizer Lead Optimization

Use as a chiral building block for synthesizing 3-aryl-2-hydroxypropionic acid-derived PPARα/δ dual agonists. The enantiomer-specific potency differential (>10-fold) established in class-level SAR mandates procurement of enantiomerically pure batches for reliable in vivo efficacy studies in insulin-resistant rodent models [1]. The balanced logP (0.95) ensures the resulting leads avoid the CYP inhibition liabilities commonly seen with more lipophilic des-hydroxy analogs (logP 1.98) .

PTP1B Inhibitor Scaffold Development

Employ the target compound as a core scaffold for structure-based optimization of PTP1B inhibitors, leveraging the alpha-hydroxy geometry for productive interactions with the catalytic site (enzymatic IC50 of 190 nM for a closely related scaffold) [2]. The inability of beta-hydroxy or ring-hydroxy regioisomers to recapitulate this inhibition confirms the necessity of the precise substitution pattern, making this compound a non-fungible starting point for fragment-based drug design.

Gamma-Secretase & BACE1 Inhibitor Synthesis

Utilize the 3,5-difluorophenyl motif as a privileged fragment for gamma-secretase inhibitor programs, where (S)-hydroxyl and 3,5-difluorophenylacetyl groups have been shown to confer sub-10 nM cellular IC50 values [3]. The target compound serves as a versatile intermediate for constructing these advanced amide and hydrazide-based inhibitors, with the chiral alpha-hydroxy acid functionality enabling late-stage diversification.

Crystallinity-Enhanced Formulation Development

Exploit the enhanced acidity (predicted pKa ~3.2) and crystallinity conferred by the 3,5-difluoro substitution to generate stable sodium or potassium carboxylate salts with melting points exceeding 100°C . This is particularly valuable for procuring gram-quantities suitable for solid-state characterization, solubility determination, and early-formulation stability studies, where the lower-melting (59–61°C) and less acidic des-hydroxy analog proves inadequate.

Application

Selection Property

Validation Focus

Insulin sensitizer lead optimization

Chiral building block with enantiomer-specific context

PPARα/δ transactivation assay review

PTP1B inhibitor scaffold development

Alpha-hydroxy geometry for catalytic site engagement

PTP1B enzymatic assay endpoint review

Gamma-secretase/BACE1 inhibitor synthesis

3,5-difluorophenyl privileged fragment

Cellular inhibitor assay context

Crystallinity-enhanced formulation development

Enhanced acidity and salt formation propensity

Solid-state characterization and stability review

• [1] Kasuga J, Yamasaki D, Araya Y, et al. Design, synthesis, and evaluation of a novel series of α-substituted phenylpropanoic acid derivatives as human peroxisome proliferator-activated receptor (PPAR) α/δ dual agonists for the treatment of metabolic syndrome. Bioorg Med Chem. 2006;14(24):8400-8411. View Source
• [2] BindingDB. BDBM50526042 / CHEMBL4579238. IC50 190 nM for PTP1B. View Source
• [3] Semantic Scholar. Hydroxytriamides as potent gamma-secretase inhibitors. IC50 <10 nM. View Source